Cas no 1797811-68-7 (3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile)

• Product Name: 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile
• CAS No: 1797811-68-7
• MF: C₁₃H₁₀N₄O₂S
• MW: 286.309100627899
• CID: 5561508
• Update Time: 2025-06-12

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile

• Inchi： 1S/C13H10N4O2S/c1-8-7-17-12(15-8)20-13(16-17)19-10-4-3-9(6-14)5-11(10)18-2/h3-5,7H,1-2H3
• InChI Key： JVUKPQKTIHONGV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2SC3=NC(C)=CN3N=2)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadi azol-2-yl}oxy)benzonitrile

Comprehensive Overview of 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile (CAS No. 1797811-68-7)

3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile (CAS No. 1797811-68-7) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. The compound features a imidazo[2,1-b][1,3,4]thiadiazole core, which is known for its diverse biological activities, coupled with a methoxybenzonitrile moiety that enhances its physicochemical properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile has surged, driven by the need for innovative solutions in precision medicine and sustainable agriculture. Its CAS No. 1797811-68-7 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists. The compound’s structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven molecular modeling, a hot topic in cheminformatics communities. This aligns with frequent search queries such as "new heterocyclic compounds for drug development" or "thiadiazole derivatives in agrochemistry."

Synthetic routes to 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile often involve multi-step reactions, including cyclization and etherification strategies, which are optimized for yield and scalability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a recurring concern among researchers searching for "how to validate synthetic compounds" or "analytical methods for heterocycles." The compound’s logP and solubility profiles further make it a candidate for formulation studies, addressing trending questions about bioavailability enhancement.

Beyond pharmaceuticals, 3-methoxy-4-({6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-yl}oxy)benzonitrile is explored in material science, particularly in designing organic semiconductors due to its conjugated system. This interdisciplinary appeal resonates with searches like "thiadiazole applications in electronics" or "small molecules for optoelectronics." Environmental considerations also arise, with studies focusing on its biodegradation pathways, a niche yet growing area in green chemistry discussions.

In summary, CAS No. 1797811-68-7 represents a versatile scaffold bridging medicinal chemistry, agrochemical innovation, and advanced materials. Its nomenclature, though complex, reflects the intricate design principles modern science employs to tackle global challenges—making it a subject of both academic and industrial relevance.